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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Carbomer 934, a cross-linked polyacrylate
polymer widely used as a thickening agent in the pharmaceutical and cosmetic industries.
Adherence to these procedural steps will minimize risks and ensure operational integrity.

Carbomer 934, in its powdered form, is a white, fluffy, hygroscopic substance.[1][2][3] While
generally considered to have low toxicity, it can cause irritation to the eyes and respiratory tract.
[2] Some safety data sheets also indicate that it may be harmful if swallowed or absorbed
through the skin.[2][4] Therefore, the implementation of proper personal protective equipment
(PPE) and handling protocols is crucial.

Operational Plan: Personal Protective Equipment
(PPE)

When handling Carbomer 934, especially in its powder form, the following personal protective
equipment is mandatory to prevent exposure and ensure personal safety.
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Protection Type

Required PPE

Specifications & Rationale

Respiratory Protection

NIOSH-approved respirator

To prevent inhalation of
airborne dust particles, which
can cause respiratory tract
irritation.[2] A fit-tested N95 or
higher-rated particulate
respirator is recommended. In
case of insufficient ventilation,
a suitable respiratory

equipment should be worn.[5]

Eye and Face Protection

Safety goggles or glasses with

side shields

To protect eyes from dust
particles that may cause
irritation.[2][6] A face shield
may be necessary when there
is a potential for splashing of

Carbomer 934 dispersions.[6]

Skin and Body Protection

Laboratory coat or disposable

gown

To prevent skin contact with
the powder.[2][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

To avoid direct skin contact.[2]
[7] It is important to wash
hands thoroughly after
handling.[4]

Experimental Protocol for Handling Carbomer 934 Powder:

» Preparation: Before handling, ensure the work area is clean and well-ventilated. Have all

necessary equipment, including PPE, readily available.

» Weighing and Transfer: Conduct all weighing and transfer operations of Carbomer 934

powder in a fume hood or a designated area with local exhaust ventilation to minimize dust

generation.[5]

o Dispersion: When dispersing Carbomer 934 in a liquid, slowly sprinkle the powder into the

vortex of the stirred liquid to prevent the formation of lumps and minimize dusting.[8] Avoid
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high-shear mixing for prolonged periods after neutralization to maintain viscosity.[8]

o Cleaning: Clean any spills promptly. For small spills, use appropriate tools to place the

spilled solid into a waste disposal container.[5] For large spills, use a shovel for the same

purpose.[5] Finish cleaning by spreading water on the contaminated surface.[5] Avoid dry

sweeping, which can create dust clouds.[9]

Disposal Plan: Safe and Compliant Waste

Management

Proper disposal of Carbomer 934 and contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Waste Type

Disposal Procedure

Regulatory Considerations

Unused Carbomer 934

Dispose of in a sealed, labeled

container.

Treatment, storage,
transportation, and disposal
must be in accordance with
applicable Federal,
State/Provincial, and Local

regulations.[9]

Contaminated PPE

Place in a designated, sealed

waste bag.

Follow institutional guidelines
for the disposal of chemically
contaminated waste. Since
emptied containers retain
product residue, follow label
warnings even after the

container is emptied.[9]

Spill Residue

Collect in a sealed, labeled

container.

Dispose of in accordance with
all federal, state, and local
environmental regulations.[9]
Do not allow to enter sewers or

waterways.[9]

Experimental Protocol for Disposal:
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e Segregation: Keep Carbomer 934 waste separate from other laboratory waste streams.

» Containment: Ensure all waste containers are properly sealed and clearly labeled with the
contents ("Carbomer 934 Waste").

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

¢ Collection: Arrange for collection by a licensed chemical waste disposal service in
accordance with institutional and local regulations.

Logical Workflow for Handling Carbomer 934

The following diagram illustrates the key steps and decision points for the safe handling of
Carbomer 934, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Carbomer 934.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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